Tert-butyl 2-thiophen-3-yl-1,3-thiazolidine-4-carboxylate

• IUPAC Name: tert-butyl 2-thiophen-3-yl-1,3-thiazolidine-4-carboxylate
• InChI: InChI=1S/C12H17NO2S2/c1-12(2,3)15-11(14)9-7-17-10(13-9)8-4-5-16-6-8/h4-6,9-10,13H,7H2,1-3H3
• InChI Key: VDNSEWBRHVDQMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1CSC(N1)C2=CSC=C2
• Molecular Formula: C12H17NO2S2
• Molecular Weight: 271.4 g/mol

Description

“Tert-butyl 2-thiophen-3-yl-1,3-thiazolidine-4-carboxylate” is a complex organic compound. It contains a thiophene ring, which is a five-membered aromatic ring with a sulfur atom, and a thiazolidine ring, which is a five-membered ring containing both sulfur and nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a thiophene derivative with a suitable thiazolidine precursor. The exact method would depend on the specific substituents and conditions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiophene and thiazolidine rings. The tert-butyl group would be attached to the thiazolidine ring, and the carboxylate group would likely be on the 4-position of the thiazolidine ring.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by the presence of the thiophene and thiazolidine rings, as well as the tert-butyl and carboxylate groups. The thiophene ring is aromatic and may undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the sulfur atoms in the thiophene and thiazolidine rings might make it more polar and potentially increase its boiling point.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s used as a drug or a catalyst, the mechanism of action would depend on its specific use.

Safety and Hazards

Without specific information, it’s difficult to comment on the safety and hazards of this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve exploring its potential uses in various fields such as medicinal chemistry, materials science, or catalysis, depending on its properties.